Cas no 768344-67-8 (2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione)
768344-67-8 structure
Product Name:2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione
CAS No:768344-67-8
MF:C8H12N2O2
MW:168.193081855774
CID:551096
Update Time:2023-11-21
2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,hexahydro-2-methyl-
- 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione,hexahydro-2-methyl-(9CI)
- 2-methyl-3a,4,5,6,7,7a-hexahydropyrrolo[3,4-c]pyridine-1,3-dione
- 1H-Pyrrolo[3,4-c]pyridine-1,3(2H)-dione, hexahydro-2-methyl-
- 2-methyl-octahydro-1h-pyrrolo[3,4-c]pyridine-1,3-dione
- 2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione
-
- Inchi: 1S/C8H12N2O2/c1-10-7(11)5-2-3-9-4-6(5)8(10)12/h5-6,9H,2-4H2,1H3
- InChI Key: XCQZRPQNGXFZSW-UHFFFAOYSA-N
- SMILES: C1NCCC2C(=O)N(C)C(=O)C12
Computed Properties
- Exact Mass: 168.09
- Monoisotopic Mass: 168.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.4A^2
2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M204766-100mg |
2-methyl-octahydro-1h-pyrrolo[3,4-c]pyridine-1,3-dione |
768344-67-8 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | M204766-500mg |
2-methyl-octahydro-1h-pyrrolo[3,4-c]pyridine-1,3-dione |
768344-67-8 | 500mg |
$ 435.00 | 2022-06-04 | ||
| TRC | M204766-1g |
2-methyl-octahydro-1h-pyrrolo[3,4-c]pyridine-1,3-dione |
768344-67-8 | 1g |
$ 680.00 | 2022-06-04 | ||
| Life Chemicals | F1908-1395-0.25g |
2-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione |
768344-67-8 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-1395-0.5g |
2-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione |
768344-67-8 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-1395-1g |
2-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione |
768344-67-8 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-1395-2.5g |
2-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione |
768344-67-8 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-1395-5g |
2-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione |
768344-67-8 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-1395-10g |
2-methyl-octahydro-1H-pyrrolo[3,4-c]pyridine-1,3-dione |
768344-67-8 | 95%+ | 10g |
$3532.0 | 2023-09-07 |
2-methyl-octahydro-1H-pyrrolo3,4-cpyridine-1,3-dione Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Goonay Yousefalizadeh,Shideh Ahmadi,Nicholas J. Mosey,Kevin G. Stamplecoskie Nanoscale, 2021,13, 242-252
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
-
Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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